11beta,17beta-Dihydroxy-9alpha-fluoro-17alpha-methyl-5beta-androstan-3-one

• Molecular Formula: C20H31FO3
• Molecular Weight: 338.5 g/mol
• IUPAC Name: (5R,8S,9R,10S,11S,13S,14S,17S)-9-fluoro-11,17-dihydroxy-10,13,17-trimethyl-1,2,4,5,6,7,8,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• InChI: InChI=1S/C20H31FO3/c1-17-8-6-13(22)10-12(17)4-5-15-14-7-9-19(3,24)18(14,2)11-16(23)20(15,17)21/h12,14-16,23-24H,4-11H2,1-3H3/t12-,14+,15+,16+,17+,18+,19+,20+/m1/s1
• InChI Key: OFGHFEJLUUXXNZ-JBPADPLDSA-N
• Isomeric SMILES: C[C@]12CCC(=O)C[C@H]1CC[C@@H]3[C@@]2([C@H](C[C@]4([C@H]3CC[C@]4(C)O)C)O)F
• SMILES: CC12CCC(=O)CC1CCC3C2(C(CC4(C3CCC4(C)O)C)O)F

Description

11beta,17beta-Dihydroxy-9alpha-fluoro-17alpha-methyl-5beta-androstan-3-one is a 3-oxo-5beta-steroid.

Scientific Research Applications

• Synthesis and Evaluation of Novel 9alpha-Fluorosteroids : Reyes-Moreno et al. (2009) synthesized a series of novel 9alpha-fluorosteroids, including compounds with structures similar to fluoxymesterone. These compounds exhibited varying levels of anabolic activity, demonstrating the potential of fluoxymesterone-like compounds in the development of new anabolic agents (Reyes-Moreno et al., 2009).

• Radioimmunoassay for Fluoxymesterone : Colburn (1975) developed a specific and sensitive radioimmunoassay for fluoxymesterone, highlighting the compound's distinct structural features that affect its detection and quantification in biological samples (Colburn, 1975).

• Potential Prostate Imaging Agents : Castonguay et al. (1978) evaluated substituted 5alpha-androstan-17beta-ols, structurally related to fluoxymesterone, for their potential in prostate imaging. These compounds were assessed for their ability to bind to androgen receptors, with relevance for diagnostic imaging in prostate cancer (Castonguay et al., 1978).

• Reactions with Hydrogen Fluoride : Jennings and Bengtson (1978) investigated the reactions of 4beta,5-epoxy-5beta-androstan-3-ones, related to fluoxymesterone, with hydrogen fluoride. This study provides insights into the chemical properties and potential derivatization of fluoxymesterone-like compounds (Jennings & Bengtson, 1978).

• Metabolism in the Greyhound : Biddle et al. (2009) identified urinary metabolites of methyltestosterone, a compound similar to fluoxymesterone, in greyhounds. This study sheds light on the metabolism of fluoxymesterone-like steroids in mammals (Biddle et al., 2009).

• Fluoxymesterone Metabolism in Horses : Stanley et al. (1997) investigated the metabolism of fluoxymesterone in horses, identifying major hydroxylated metabolites. This research is crucial for understanding the metabolic pathways and detection of fluoxymesterone in equine samples (Stanley et al., 1997).